Cas no 1401667-90-0 ((S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1401667-90-0
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 2158533
• Update Time: 2025-06-09

(S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-[((s)-2-amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-(((S)-2-aminopropanamido)methyl)pyrrolidine-1-carboxylate
• AM97864
• (S)-2-[((S)-2-aminopropanylamino)methyl]pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H23N3O3/c1-12(17)15(20)18-10-14-8-5-9-19(14)16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,17H2,1H3,(H,18,20)/t12-,14-/m0/s1
• InChI Key： PVYRWOPHRRIRGG-JSGCOSHPSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CNC([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Topological Polar Surface Area: 84.7

Additional information on (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester

Latest Research Briefing on (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1401667-90-0)

The compound (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1401667-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protease enzymes and peptide-based therapeutics. Recent studies have explored its potential applications in drug discovery, with a focus on its role as a building block for novel inhibitors and its unique stereochemical properties that influence biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound in the development of selective cathepsin inhibitors. The researchers utilized (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester as a core scaffold to design potent and selective cathepsin L inhibitors, demonstrating its versatility in modulating enzyme specificity. The study highlighted the importance of the compound's stereochemistry in achieving high binding affinity, with the (S,S)-configuration showing superior inhibitory activity compared to other stereoisomers.

In parallel research, scientists have explored the compound's potential in peptide-based drug delivery systems. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into cell-penetrating peptides, where it enhanced cellular uptake while maintaining low cytotoxicity. The benzyl ester moiety was found to play a crucial role in improving the stability of the resulting peptides against enzymatic degradation, suggesting its value in the design of more durable therapeutic agents.

From a synthetic chemistry perspective, several innovative approaches to the production of (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester have been reported. A 2024 study in Organic Process Research & Development presented a novel asymmetric synthesis route that improved the overall yield to 78% while maintaining excellent enantiomeric excess (>99%). This advancement addresses previous challenges in large-scale production and could facilitate broader application of this compound in pharmaceutical development.

The safety profile and pharmacokinetic properties of derivatives containing this structural motif have also been investigated. Recent preclinical studies indicate that compounds incorporating (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester show favorable metabolic stability and tissue distribution patterns, with particular promise for central nervous system targets. However, researchers note that the benzyl ester group may require modification in certain applications to optimize bioavailability.

Looking forward, the unique structural features of (S)-2-[((S)-2-Amino-propionylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC technology. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry for the foreseeable future.